Cas no 866153-47-1 (methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate)
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate
- Benzoic acid, 2-[[[4-(1-methylethyl)phenoxy]carbonyl]amino]-, methyl ester
-
- Inchi: 1S/C18H19NO4/c1-12(2)13-8-10-14(11-9-13)23-18(21)19-16-7-5-4-6-15(16)17(20)22-3/h4-12H,1-3H3,(H,19,21)
- InChI Key: DGPXMPWTCOTNAG-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1NC(OC1=CC=C(C(C)C)C=C1)=O
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00941257-1g |
Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate |
866153-47-1 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| Key Organics Ltd | MS-1249-1MG |
methyl 2-{[(4-isopropylphenoxy)carbonyl]amino}benzenecarboxylate |
866153-47-1 | >90% | 1mg |
£37.00 | 2023-09-07 | |
| Key Organics Ltd | MS-1249-5MG |
methyl 2-{[(4-isopropylphenoxy)carbonyl]amino}benzenecarboxylate |
866153-47-1 | >90% | 5mg |
£46.00 | 2023-09-07 | |
| Key Organics Ltd | MS-1249-10MG |
methyl 2-{[(4-isopropylphenoxy)carbonyl]amino}benzenecarboxylate |
866153-47-1 | >90% | 10mg |
£63.00 | 2023-09-07 | |
| Key Organics Ltd | MS-1249-20MG |
methyl 2-{[(4-isopropylphenoxy)carbonyl]amino}benzenecarboxylate |
866153-47-1 | >90% | 20mg |
£76.00 | 2023-04-20 | |
| Key Organics Ltd | MS-1249-0.5G |
methyl 2-{[(4-isopropylphenoxy)carbonyl]amino}benzenecarboxylate |
866153-47-1 | >90% | 0.5g |
£385.00 | 2023-09-07 | |
| A2B Chem LLC | AI82458-1mg |
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate |
866153-47-1 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI82458-5mg |
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate |
866153-47-1 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI82458-10mg |
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate |
866153-47-1 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI82458-500mg |
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate |
866153-47-1 | >90% | 500mg |
$720.00 | 2024-04-19 |
methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate
Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate (CAS No. 866153-47-1): A Comprehensive Overview
Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate, identified by its CAS number 866153-47-1, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of both aromatic and aliphatic components in its molecular framework makes it a versatile candidate for various biochemical interactions.
The compound's structure consists of a benzoate moiety linked to an amino group, which is further substituted with a phenoxy group containing a propyl chain. This arrangement contributes to its unique chemical properties, making it suitable for use in the synthesis of more complex molecules. The benzoate group, known for its stability and versatility in medicinal chemistry, provides a stable backbone for further functionalization, while the amino and phenoxy groups offer sites for interaction with biological targets.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways through precise targeting. Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate has been explored as a potential intermediate in the synthesis of bioactive molecules. Its ability to serve as a precursor for more complex structures makes it valuable in the pharmaceutical industry, where the demand for innovative intermediates is ever-present.
One of the key areas where this compound has shown promise is in the development of enzyme inhibitors. The structural features of Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate allow it to interact with specific enzymatic targets, potentially leading to the development of new therapeutic agents. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain kinases, which are enzymes involved in various cellular processes and are often implicated in diseases such as cancer.
The propyl chain attached to the phenoxy group is particularly noteworthy, as it can influence the compound's solubility and bioavailability. By modulating this side chain, researchers can fine-tune the pharmacokinetic properties of the molecule, making it more suitable for therapeutic applications. This flexibility is a significant advantage in drug design, where optimizing pharmacokinetic profiles is crucial for achieving desired therapeutic outcomes.
Recent advancements in computational chemistry have also contributed to the study of Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into the compound's binding affinity and mechanism of action, guiding the design of more effective derivatives.
Furthermore, the compound's potential role in materials science has not been overlooked. The unique structural features of Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate make it a candidate for applications in advanced materials, such as polymers and coatings. Its ability to form stable complexes with other molecules could lead to the development of novel materials with enhanced properties.
The synthesis of Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern synthetic techniques, including catalytic processes and green chemistry principles, have been employed to improve the efficiency and sustainability of its production. These advancements have not only made the synthesis more cost-effective but also environmentally friendly.
In conclusion, Methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate (CAS No. 866153-47-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its complex structure and versatile functional groups make it a valuable intermediate for synthesizing bioactive molecules. Ongoing research continues to uncover new applications for this compound, underscoring its importance in scientific innovation.
866153-47-1 (methyl 2-({[4-(propan-2-yl)phenoxy]carbonyl}amino)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)